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Compound of Interest

Compound Name: pNPS-DHA

Cat. No.: B3026047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). para-nitrophenyl S-docosahexaenoyl thioester

(pNPS-DHA) is a research chemical. All users must consult the official Safety Data Sheet

provided by the manufacturer before handling this compound and adhere to all institutional and

governmental safety regulations.

Introduction
para-nitrophenyl S-docosahexaenoyl thioester (pNPS-DHA) is a derivative of docosahexaenoic

acid (DHA) with reported anti-allergic properties.[1] Specifically, it has been shown to inhibit the

degranulation of RBL-2H3 mast cells with a half-maximal inhibitory concentration (IC50) of 15

µM and to inhibit IgE-dependent passive cutaneous anaphylaxis in mice.[1] This guide provides

a summary of the available safety and handling information for pNPS-DHA, intended for use by

professionals in research and drug development.

Chemical and Physical Properties
Limited public information is available regarding the specific physical properties of pNPS-DHA.

The following table summarizes the known data.
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Property Value Source

CAS Number 2454246-25-2 [1]

Molecular Formula C28H36N2O5S [1]

Molecular Weight 512.7 g/mol [1]

Purity ≥98% [1]

Formulation A solution in methyl acetate [1]

Safety and Handling
A complete, publicly available Safety Data Sheet (SDS) for pNPS-DHA has not been identified.

The information provided by suppliers indicates that the compound should be considered

hazardous until more information is available.[2][3] The following guidelines are based on

general precautions for handling thioesters, para-nitrophenyl compounds, and the limited

information available for pNPS-DHA.

Hazard Identification
Hazard Description

Acute Toxicity

Specific data for pNPS-DHA is unavailable.

However, related compounds, para-nitrophenyl

esters, may be harmful if swallowed, inhaled, or

absorbed through the skin.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Reactivity

Thioesters can be reactive compounds. Avoid

contact with strong oxidizing agents, strong

acids, and strong bases.

Personal Protective Equipment (PPE)
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Equipment Specification

Eye/Face Protection Wear chemical safety goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dusts or aerosols may be generated, a

respirator may be required.

Storage and Stability
Condition Recommendation

Storage Temperature Store at -20°C.

Stability
Stable for at least two years when stored as

recommended.

Incompatibilities
Avoid strong oxidizing agents, strong acids, and

strong bases.

First Aid Measures
Exposure Procedure

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.
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Experimental Protocols and Workflows
Detailed experimental protocols for the use of pNPS-DHA are not widely published. The

following represents a generalized workflow for an in vitro cell-based assay, such as the mast

cell degranulation assay mentioned in the product literature.

Preparation

Assay Analysis

Prepare pNPS-DHA stock solution
(e.g., in DMSO)

Treat cells with pNPS-DHA dilutions

Culture RBL-2H3 mast cells

Sensitize cells with IgEPrepare assay media and reagents Stimulate degranulation
(e.g., with antigen)

Measure degranulation marker
(e.g., β-hexosaminidase activity) Calculate IC50 value

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro mast cell degranulation assay.

Biological Activity and Signaling Pathways
pNPS-DHA has been shown to inhibit IgE-dependent mast cell degranulation.[1] This process

is a key event in allergic and inflammatory responses. The binding of an allergen to IgE

antibodies on the surface of mast cells triggers a complex signaling cascade, leading to the

release of inflammatory mediators. The exact mechanism of pNPS-DHA is not elucidated, but it

is presumed to interfere with this pathway.
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Caption: IgE-mediated mast cell degranulation pathway and presumed inhibition by pNPS-
DHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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